2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid

• IUPAC Name: 2-[(3-ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid
• InChI: InChI=1S/C9H15N3O2S/c1-3-5-6(8(13)14)10-9-11-7(4-2)12-15-9/h6H,3-5H2,1-2H3,(H,13,14)(H,10,11,12)
• InChI Key: GVOCWNBSQNNLCW-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C(=O)O)NC1=NC(=NS1)CC
• Molecular Formula: C9H15N3O2S
• Molecular Weight: 229.30 g/mol

Description

2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid, also known as ETAP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ETAP is a derivative of thiadiazole and is known to possess several unique properties that make it an attractive candidate for use in research and development.

Mechanism of Action

The mechanism of action of 2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid is not fully understood. However, it is believed that 2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid exerts its effects through the inhibition of various enzymes and signaling pathways. For example, 2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immunity.
Biochemical and Physiological Effects:
2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid has been shown to possess several biochemical and physiological effects. In vitro studies have shown that 2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid can inhibit the proliferation of cancer cells and induce apoptosis. 2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid has also been shown to reduce the production of reactive oxygen species (ROS) and inhibit lipid peroxidation. In vivo studies have shown that 2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid can reduce inflammation and oxidative stress in animal models of various diseases.

Advantages and Limitations for Lab Experiments

2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it is stable under various conditions. 2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid is also highly soluble in water, which makes it easy to prepare solutions for use in experiments. However, one limitation of 2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid is its low bioavailability, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for research on 2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid. One area of interest is the development of more potent and selective inhibitors of COX-2 and other enzymes involved in inflammation and cancer. Another area of interest is the development of 2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid-based materials with unique properties such as biodegradability and biocompatibility. Additionally, further studies are needed to understand the mechanism of action of 2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid and its effects on various signaling pathways.

Synthesis Methods

2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid can be synthesized through a series of chemical reactions starting from ethyl isothiocyanate and hydrazine hydrate. The reaction involves the formation of 3-ethyl-1,2,4-thiadiazole-5-carbohydrazide, which is then reacted with ethyl chloroacetate to produce 2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid. The final product is obtained through purification and isolation using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and agricultural chemistry. In medicinal chemistry, 2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid has been shown to possess anti-inflammatory, anti-cancer, and anti-oxidant properties. It has also been studied as a potential drug candidate for the treatment of Alzheimer's disease and Parkinson's disease. In material science, 2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid has been used as a building block for the synthesis of various polymers and copolymers. In agricultural chemistry, 2-[(3-Ethyl-1,2,4-thiadiazol-5-yl)amino]pentanoic acid has been used as a plant growth regulator and pesticide.